Cas no 545339-32-0 (1H-Indole-2-carboxamide, N-methyl-N-2-propenyl-)

• Product name: 1H-Indole-2-carboxamide, N-methyl-N-2-propenyl-
• CAS No: 545339-32-0
• MF: C₁₃H₁₄N₂O
• MW: 214.26306
• CID: 354315
• PubChem ID: 12130580

1H-Indole-2-carboxamide, N-methyl-N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxamide, N-methyl-N-2-propenyl-
• N-methyl-N-prop-2-enyl-1H-indole-2-carboxamide
• 545339-32-0
• DTXSID00478169

• Inchi： InChI=1S/C13H14N2O/c1-3-8-15(2)13(16)12-9-10-6-4-5-7-11(10)14-12/h3-7,9,14H,1,8H2,2H3
• InChI Key： FYAAKHILMCRFAL-UHFFFAOYSA-N
• SMILES： CN(CC=C)C(C1=CC2C(=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 214.11072
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 36.1Ų

Experimental Properties

• PSA: 36.1